3-bromo-6-methylpyridine-2-thiol
Overview
Description
3-Bromo-6-methylpyridine-2-thiol, also known as 3-Br-6-Me-2-SH, is a thiol-containing heterocyclic compound with potential applications in scientific research. This compound has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 3-bromo-6-methylpyridine-2-thiolSH is not well understood. However, it is believed that the compound binds to thiol groups on proteins, thereby altering their structure and function. It is also believed that the compound binds to enzymes, thereby altering their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-6-methylpyridine-2-thiolSH are not well understood. However, it is believed that the compound can alter the activity of enzymes, as well as the structure and function of proteins. It is also believed that the compound can affect the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 3-bromo-6-methylpyridine-2-thiolSH in laboratory experiments include its relatively low cost, its ease of synthesis, and its ability to bind to thiol groups on proteins and enzymes. The limitations of using 3-bromo-6-methylpyridine-2-thiolSH in laboratory experiments include its lack of specificity and its potential to produce toxic byproducts.
Future Directions
The potential future directions of 3-bromo-6-methylpyridine-2-thiolSH research include the development of more specific and less toxic compounds, the development of more efficient synthesis methods, and the exploration of its potential applications in drug development and disease diagnosis. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound and to determine its potential therapeutic applications.
Synthesis Methods
3-bromo-6-methylpyridine-2-thiolSH can be synthesized through several methods. One method involves the reaction of 3-bromo-6-methylpyridine with thiourea in the presence of an acid catalyst. This method has been reported to produce yields of up to 80%. Another method involves the reaction of 3-bromo-6-methylpyridine with thiophosgene in the presence of a base. This method has been reported to produce yields of up to 90%.
Scientific Research Applications
3-bromo-6-methylpyridine-2-thiolSH has been used in a number of scientific research applications. It has been used to study the effects of thiol-containing compounds on enzymes, as well as to study the effects of thiol-containing compounds on the structure and function of proteins. It has also been used to study the effects of thiol-containing compounds on the activity of enzymes in the body, as well as to study the effects of thiol-containing compounds on the metabolism of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-6-methylpyridine-2-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-6-pyridinethiol", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Methanol" ], "Reaction": [ "Step 1: 2-methyl-6-pyridinethiol is reacted with bromine in acetic acid to yield 3-bromo-2-methyl-6-pyridinethiol.", "Step 2: The product from step 1 is then oxidized using hydrogen peroxide in the presence of sodium hydroxide to form 3-bromo-6-methylpyridine-2-sulfonic acid.", "Step 3: The sulfonic acid is then converted to the thiol by reacting it with sodium acetate and methanol under reflux conditions." ] } | |
CAS RN |
2167511-22-8 |
Product Name |
3-bromo-6-methylpyridine-2-thiol |
Molecular Formula |
C6H6BrNS |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
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